Cas no 1261937-44-3 (4-Fluoro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid)

• Product Name: 4-Fluoro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid
• CAS No: 1261937-44-3
• MF: C₁₈H₁₈FNO₄S
• MW: 363.403227329254
• MDL: MFCD18323238
• CID: 2764675
• PubChem ID: 53229059
• Update Time: 2025-09-27

4-Fluoro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18323238
• 4-FLUORO-2-[4-(PIPERIDIN-1-YLSULFONYL)PHENYL]BENZOIC ACID
• 5-Fluoro-4'-(piperidine-1-sulfonyl)[1,1'-biphenyl]-2-carboxylic acid
• 1261937-44-3
• 4-Fluoro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%
• DTXSID90692377
• 4-Fluoro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid

• MDL： MFCD18323238
• Inchi： 1S/C18H18FNO4S/c19-14-6-9-16(18(21)22)17(12-14)13-4-7-15(8-5-13)25(23,24)20-10-2-1-3-11-20/h4-9,12H,1-3,10-11H2,(H,21,22)
• InChI Key： YMEKFZWLMWKUIB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=C(C=CC=2C(=O)O)F)=CC=1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 363.094
• Monoisotopic Mass: 363.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1A^2
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-Fluoro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid

4-Fluoro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic Acid

4-Fluoro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid (CAS No. 1261937-44-3) is a highly specialized organic compound with significant potential in the fields of pharmaceutical chemistry and material science. This compound, characterized by its unique structure featuring a fluorine atom at the 4-position and a piperidinylsulfonyl group at the 2-position on the benzoic acid backbone, has garnered considerable attention due to its versatile properties and promising applications.

The synthesis of 4-fluoro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid involves a series of intricate chemical reactions, including nucleophilic aromatic substitution, sulfonation, and fluorination. Recent advancements in catalytic methods have enabled the optimization of these reactions, leading to higher yields and improved purity. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

One of the most notable aspects of this compound is its pharmacological activity. Studies have demonstrated that 4-fluoro derivatives exhibit potent anti-inflammatory and antioxidant properties, making them valuable candidates for drug development. Additionally, the presence of the piperidinylsulfonyl group enhances the compound's bioavailability and stability, which are critical factors in pharmaceutical applications.

Recent research has focused on the application of benzoic acid derivatives in nanotechnology. The unique electronic properties of 4-fluoro-substituted benzoic acids make them suitable for use in organic electronics, such as in the development of advanced materials for flexible displays and sensors. Furthermore, their ability to form self-assembled monolayers has opened new avenues in surface chemistry and nanofabrication.

In terms of industrial applications, 4-fluoro-substituted benzoic acids are being explored as precursors for high-performance polymers. Their ability to undergo polymerization under mild conditions has led to the creation of materials with exceptional thermal and mechanical properties. These materials are finding applications in aerospace, automotive industries, and advanced electronics.

The environmental impact of 4-fluoro derivatives has also been a subject of recent studies. Researchers have investigated their biodegradability and toxicity profiles to ensure their safe use in commercial products. Findings indicate that these compounds exhibit low toxicity and are biodegradable under specific conditions, aligning with current sustainability goals.

In conclusion, 4-fluoro-2-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid (CAS No. 1261937-44-3) represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within pharmaceuticals, materials science, and beyond.